Cas no 107829-94-7 ((2-propyloxetan-2-yl)methanol)

(2-propyloxetan-2-yl)methanol structure
(2-propyloxetan-2-yl)methanol structure
Product Name:(2-propyloxetan-2-yl)methanol
CAS No:107829-94-7
MF:C7H14O2
MW:130.184862613678
CID:1189687
PubChem ID:183890
Update Time:2025-04-20

(2-propyloxetan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-propyloxetan-2-yl)methanol
    • 3-hydroxymethyl-3-n-propyloxetane
    • 3-Hydroxymethyl-3- n -propyl oxetane
    • 3-hydroxymethyl-3-n-propyl oxetane
    • 3-hydroxymethyl-3- n -propyloxetane
    • 3-propyl-3-hydroxymethyloxetane
    • 2-Propyl-2-oxetanemethanol
    • 3hydroxymethyl-3-n-propyloxetane
    • ACMC-20mb7k
    • SureCN3420193
    • CTK0H8495
    • 3-hydroxymethyl-3-n-propyloxetane; 3-Hydroxymethyl-3- n -propyl oxetane; 3-hydroxymethyl-3-n-propyl oxetane; 3-hydroxymethyl-3- n -propyloxetane; 3-propyl-3-hydroxymethyloxetane; 2-Propyl-2-oxetanemethanol; 3hydroxymethyl-3-n-propyloxetane; ACMC-20mb7k; SureCN3420193; CTK0H8495;
    • CUBVDBSVGQEYCB-UHFFFAOYSA-N
    • DTXSID20910551
    • 3 -hydroxymethyl-3-n-propyloxetane
    • (3-propyloxetan-3-yl)methanol
    • 107829-94-7
    • SCHEMBL1010579
    • 3-hydroxymethyl-3-n-propyl-oxetane
    • 3-n-propyl-3-hydroxymethyloxetane
    • 3-Oxetanemethanol, 3-propyl-
    • Inchi: 1S/C7H14O2/c1-2-3-7(4-8)5-9-6-7/h8H,2-6H2,1H3
    • InChI Key: CUBVDBSVGQEYCB-UHFFFAOYSA-N
    • SMILES: O1CC(CO)(CCC)C1

Computed Properties

  • Exact Mass: 130.099379685g/mol
  • Monoisotopic Mass: 130.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 86.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.5Ų
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